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Compound of Interest

Compound Name: 2-Isopropyiphenol

Cat. No.: B134262

The safe and compliant disposal of 2-Isopropylphenol is critical for ensuring laboratory safety
and environmental protection. As a substance that is harmful if swallowed or in contact with
skin and causes severe skin burns and eye damage, it is imperative that all researchers,
scientists, and drug development professionals adhere to strict disposal protocols.[1] 2-
Isopropylphenol and materials contaminated with it are classified as hazardous waste and
must not be disposed of via standard laboratory drains or regular trash.[2][3][4] Disposal must
be managed through your institution's designated hazardous waste program, often managed
by the Environmental Health & Safety (EHS) department.[2][5]

Immediate Safety and Disposal Protocol

This step-by-step guide outlines the standard operating procedure for the collection and
disposal of 2-Isopropylphenol waste.

Step 1: Personal Protective Equipment (PPE) Before handling 2-lsopropylphenol waste,
ensure you are wearing appropriate PPE. This includes, at a minimum:

A fully buttoned laboratory coat.[6]

Safety glasses or goggles and a face shield.[7]

Chemically resistant gloves (e.g., butyl rubber or neoprene).[6]

Long pants and closed-toe shoes.[6]
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Step 2: Waste Collection and Containment All handling of 2-lIsopropylphenol waste should be
performed within a chemical fume hood to minimize inhalation exposure.[4][6]

» Liquid Waste: Collect all solutions containing 2-lsopropylphenol in a designated, leak-proof,
and shatter-proof waste container.[8][9] The container must be chemically compatible with
phenols and any other solvents in the waste mixture.

o Solid Waste & Contaminated Debris: Items such as contaminated gloves, pipette tips, and
absorbent materials used for spills should be collected in a separate, sealable container
clearly marked for solid hazardous waste.[4][9] For spills, use an inert absorbent material like
vermiculite, sand, or earth to contain the substance before placing it in the disposal
container.[9][10][11]

» Container Integrity: Ensure the waste container's cap is in good condition and can be
securely sealed.[8] Do not fill containers beyond 90% capacity to allow for expansion and
prevent spills.[4][8]

Step 3: Labeling Hazardous Waste Proper labeling is crucial for safety and regulatory
compliance.

o Affix a "Hazardous Waste" label to the container as soon as you begin adding waste.[5][12]

o Clearly list all contents, writing out the full chemical names (e.g., "2-Isopropylphenol,”
"Methanol"). Avoid using abbreviations or chemical formulas.[5][12]

« Indicate the approximate percentages of each component.

Step 4: Storage in a Satellite Accumulation Area (SAA) Hazardous waste must be stored safely
at or near the point of generation in a designated Satellite Accumulation Area (SAA) while
awaiting pickup.[5][8]

e Segregation: Store 2-Isopropylphenol waste away from incompatible materials, particularly
strong oxidizing agents, acids, and acid chlorides.[3][8]

» Closure: Keep the waste container securely closed at all times, except when you are actively
adding waste.[2][5][8]
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 Inspection: The SAA should be inspected weekly to check for any signs of leakage or
container degradation.[8]

Step 5: Arranging for Disposal Once the waste container is full or is no longer being used, you
must arrange for its disposal through the proper channels.

o Contact your institution's Environmental Health & Safety (EHS) or equivalent department to
request a hazardous waste pickup.[2][5]

» Follow their specific procedures for scheduling a collection.

Hazardous Waste Classification Data

The disposal of chemical waste is governed by regulations that classify materials based on
specific characteristics. The table below summarizes key quantitative data relevant to the
classification and handling of hazardous waste like 2-lsopropylphenol.
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Parameter

Regulatory
Guideline/Value

Relevance to 2-
Isopropylphenol Disposal

Ignitability

Flash Point < 60°C (140°F)[5]

The flash point of 2-
Isopropylphenol is
approximately 85°C, so it does
not meet the criteria for an

ignitable waste.

Corrosivity

Aqueous solution with pH < 2
or = 12.5[5]

While 2-1sopropylphenol
causes severe skin burns, it is
not typically disposed of as a
corrosive waste based on pH.
However, it is treated as a
corrosive material for transport
(UN 3145, Packing Group IlI).

[7]

Sink/Sewer Disposal

Prohibited for hazardous
chemicals[2][3]

2-Isopropylphenol must not be
poured down the drain.[3][4]
Drain disposal is generally
reserved for dilute, non-
hazardous aqueous solutions
with a pH between 5.5 and
10.5.[13]

Satellite Accumulation Area
(SAA) Limits

Max. 55 gallons of hazardous
waste; Max. 1 quart of acutely

hazardous (P-listed) waste[5]

Laboratories must not exceed
these volumes in their
designated waste storage

areas.

UN Number

UN 3145[10]

This number is used for the
proper shipping and transport
of the waste, classified as
"ALKYLPHENOLS, LIQUID,
N.O.S."

Disposal Workflow for 2-lsopropylphenol
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The following diagram illustrates the decision-making process and required steps for the safe
and compliant disposal of 2-lsopropylphenol waste in a laboratory setting.

2-Isopropylphenol Waste Generated
(Liquid, Solid, or Debris)

'

Step 1: Don Appropriate PPE
(Lab Coat, Gloves, Eye Protection)

Step 2: Select Compatible,
Sealed Waste Container

Step 3: Affix 'Hazardous Waste' Label
& List All Chemical Contents

Step 4: Store in Designated SAA
(At or Near Point of Generation)

Check for Incompatible Chemicals
(e.g., Oxidizers, Strong Acids)

Segregate Waste Container

N

Keep Container Securely Closed

Step 5: Schedule Pickup with
Environmental Health & Safety (EHS)

Waste Managed for Final Disposal by EHS
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Caption: Workflow for the safe disposal of 2-lsopropylphenol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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